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Compound of Interest

Methyl 2-amino-4-
Compound Name: o
methoxynicotinate

cat. No.: B8131930

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Methyl 2-amino-4-
methoxynicotinate (CAS No. 50413-30-4). The following procedures are designed to ensure
the safe handling, use, and disposal of this compound in a laboratory setting.

Chemical Properties and Hazards

Methyl 2-amino-4-methoxynicotinate is a solid substance with the following hazard
classifications:

Harmful if swallowed (H302)

Causes skin irritation (H315)

Causes serious eye irritation (H319)

May cause respiratory irritation (H335)

A summary of its key physical and chemical properties is provided in the table below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b8131930?utm_src=pdf-interest
https://www.benchchem.com/product/b8131930?utm_src=pdf-body
https://www.benchchem.com/product/b8131930?utm_src=pdf-body
https://www.benchchem.com/product/b8131930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8131930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Value

CAS Number 50413-30-4

Molecular Formula CoH11NOs

Molecular Weight 181.19 g/mol

Physical Form Solid

Melting Point 116-118 °C

Boiling Point 313.7 °C at 760 mmHg
Flash Point 158.8 °C

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and
ensure personal safety. The required PPE for handling Methyl 2-amino-4-methoxynicotinate
is outlined below.
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PPE Category Item Specifications

Nitrile or neoprene gloves are
) ) ) recommended. Change gloves
Hand Protection Chemical-resistant gloves ] i
frequently, especially if

contaminated.[1][2][3]

o Must be worn at all times. A
Safety glasses with side )
face shield may be necessary

Eye and Face Protection shields or chemical splash
for splash hazards.[1][2][3][4]
goggles
[5]
A flame-retardant lab coat
Skin and Body Protection Laboratory coat should be worn. Ensure cuffs
are tucked into gloves.[1][2][6]
Required when handling the
) ) ] powder outside of a certified
Respiratory Protection NIOSH-approved respirator ) ]
chemical fume hood or if dust
formation is likely.[5][7]
Shoes must fully cover the
Footwear Closed-toe shoes

feet.[2]

Operational and Handling Plan

Adherence to the following step-by-step procedures is crucial for the safe handling of Methyl 2-
amino-4-methoxynicotinate.

Engineering Controls

¢ All weighing and handling of the solid compound should be conducted in a certified chemical
fume hood or a powder containment hood to minimize inhalation exposure.[6][8][9]

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[1][10]

Weighing and Preparation of Solutions
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o Preparation: Before handling the chemical, ensure all necessary PPE is correctly worn.
Designate a specific area for handling and cover the work surface with absorbent bench

paper.[8]

o Weighing: If possible, use an enclosed balance.[8] Tare a suitable container on the balance.
Transfer the container to a chemical fume hood to add the powdered Methyl 2-amino-4-
methoxynicotinate.

o Transfer: Use a spatula or scoop to transfer the powder. Avoid pouring directly from the
bottle to minimize dust generation.[8]

» Dissolving: If preparing a solution, add the solvent to the container with the powder while still
in the fume hood.

e Labeling: Clearly label all containers with the chemical name, concentration, and hazard
information.[2]

General Handling Practices

e Avoid the formation of dust.[10][11]
o Keep containers tightly closed when not in use.[1][8][12]
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][2]

e Do not eat, drink, or smoke in the laboratory.[12][13]

Disposal Plan

Proper disposal of chemical waste is essential to prevent environmental contamination and
ensure regulatory compliance.

Waste Segregation and Collection

e Solid Waste: Contaminated materials such as gloves, absorbent paper, and weighing boats
should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://www.benchchem.com/product/b8131930?utm_src=pdf-body
https://www.benchchem.com/product/b8131930?utm_src=pdf-body
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://www.fishersci.com/store/msds?partNumber=AC425710010&productDescription=2-AMINO-4+-METHOXYACETOP+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-amino-4-methylbenzophenone_2.pdf
https://tmi.utexas.edu/images/pdfs/sop-nanomaterials-powder-form.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://www.jubilantingrevia.com/uploads/files/32msds_0017GjGhs14Div.3sds2-Amino-4-methylpyridine.pdf
https://tmi.utexas.edu/images/pdfs/sop-nanomaterials-powder-form.pdf
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://www.jubilantingrevia.com/uploads/files/32msds_0017GjGhs14Div.3sds2-Amino-4-methylpyridine.pdf
https://www.echemi.com/sds/4-methylpyridin-2-amine-pid_Rock7163.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8131930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Chemical Waste: Unused solid material and solutions containing Methyl 2-amino-4-
methoxynicotinate must be disposed of as hazardous chemical waste. Do not discharge to
sewer systems.[11]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate should be collected and disposed of as hazardous waste. The rinsed container can
then be disposed of according to institutional guidelines.[11]

Disposal Procedure

Collect all waste in appropriately labeled containers.

Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.[11]

Arrange for pickup and disposal by a licensed chemical waste disposal company, following
all local, regional, and national regulations.[11]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Situation

Procedure

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.[10][12]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids occasionally. Remove contact
lenses if present and easy to do so. Seek
immediate medical attention.[10][12][14]

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.[10]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Seek immediate medical attention.[10]
[11]

Spill

Evacuate the area. For small spills of solid
material, carefully sweep up the powder,
avoiding dust generation, and place it in a
sealed container for disposal. For larger spills,
or if a volatile solvent is involved, contain the
spill and contact the institution's environmental

health and safety department for cleanup.[2][11]

Visual Workflow and Logic Diagrams

The following diagrams illustrate the key workflows for handling and emergency response.

Preparation

Don PPE Prepare Work Area in Fume Hood

—

Handling

Weigh Solid Prepare Solution Conduct Experiment —I-{ Decontaminate Work Area }—D{ Segregate & Label Waste }—b{ Store Waste for Disposal

Cleanup & Disposal

© 2025 BenchChem. All rights reserved.

6/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC425710010&productDescription=2-AMINO-4+-METHOXYACETOP+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/32msds_0017GjGhs14Div.3sds2-Amino-4-methylpyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC425710010&productDescription=2-AMINO-4+-METHOXYACETOP+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/32msds_0017GjGhs14Div.3sds2-Amino-4-methylpyridine.pdf
https://www.sigmaaldrich.com/KR/ko/sds/sial/f0125
https://www.fishersci.com/store/msds?partNumber=AC425710010&productDescription=2-AMINO-4+-METHOXYACETOP+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC425710010&productDescription=2-AMINO-4+-METHOXYACETOP+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-amino-4-methylbenzophenone_2.pdf
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://www.chemicalbook.com/msds/2-amino-4-methylbenzophenone_2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8131930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Standard operating procedure for handling Methyl 2-amino-4-methoxynicotinate.
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Caption: Decision-making flow for emergency response to spills or exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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